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A 2023 study published in ACS Omega developed a high-throughput method for determining 147 pesticide
residues in traditional Chinese medicines using GC-MS/MS, which is directly applicable to recovery studies

for compounds like thenylchlor [1].

The research compared two sample preparation methods: Solid Phase Extraction (SPE) and QuEChERS.

The table below summarizes the key parameters of both protocols for a clear comparison.

Solid Phase Extraction (SPE)

Parameter EChERS Method

Method Qu
Sample Amount 2 g of dried material [1] 2 g of dried material [1]
Extraction 15 mL ethyl acetate/n-hexane 15 mL acetonitrile/acetic acid (99:1, v/v) [1]
Solvent (2:1, viv) [1]
Clean-up GCB/NH2 column [1] 400 mg PSA, 400 mg C18, 200 mg GCB, 1200
Sorbent mg MgSOQOa [1]
Key Additives 5 g sodium chloride [1] 6 g anhydrous MgSOa, 1.5 g sodium acetate [1]
Analysis GC-MS/MS [1] GC-MS/MS [1]
Instrument
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The study validated this methodology, achieving limits of detection within 0.01-0.05 mg/kg and recoveries
for most of the 147 pesticides within the acceptable range of 70-120% with relative standard deviations
below 20% [1]. This demonstrates that the protocol is effective for the simultaneous analysis of multiple

pesticides in complex plant matrices.

To help visualize the procedural flow, the following diagram outlines the key steps for both the SPE and
QuEChERS methods.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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